3-(Methoxy-d3)-L-tyrosine hydrochloride

• Molecular Formula: C10H16ClNO4
• Molecular Weight: 252.71 g/mol
• InChI: InChI=1S/C10H13NO4.ClH.H2/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14;;/h2-3,5,7,12H,4,11H2,1H3,(H,13,14);2*1H/t7-;;/m0../s1/i1D3
• InChIKey: LOWXKVOSVNLPOL-XQQJYEBGSA-N

3-(Methoxy-d3)-L-tyrosine Hydrochloride: Overview

3-(Methoxy-d3)-L-tyrosine hydrochloride is a deuterium-labeled (d3) analog of 3-methoxy-L-tyrosine hydrochloride, the O-methylated metabolite of levodopa (L-DOPA) formed via catechol-O-methyltransferase (COMT) activity . As a stable isotope-labeled internal standard (SIL-IS), it is specifically designed for the accurate quantification of endogenous 3-methoxytyrosine (3-OMD) in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The incorporation of three deuterium atoms at the methoxy group provides a mass shift of +3 Da relative to the unlabeled analyte, enabling reliable correction for matrix effects, ion suppression, and instrument variability during bioanalytical method development [1].

Type Deuterated SIL-IS (d3-methoxy)

Shift +3 Da for 3-OMD quantitation

Form L-enantiomer, hydrochloride salt

Workflow LC-MS/MS bioanalysis, matrix-effect correction

• [1] Restek. Choosing an Internal Standard. 2015. View Source

Procurement Rationale: 3-(Methoxy-d3)-L-tyrosine Hydrochloride

Substituting 3-(methoxy-d3)-L-tyrosine hydrochloride with a generic, unlabeled 3-methoxytyrosine standard or an alternative deuterated form (e.g., racemic dl-mixture, different salt form) introduces significant analytical and biological variability that undermines data integrity. Unlabeled standards are indistinguishable from the endogenous analyte in a mass spectrometer, rendering accurate quantification impossible due to matrix effects and ion suppression . While other deuterated analogs exist, variations in labeling position (e.g., backbone vs. methoxy group) and stereochemistry (L- vs. DL-) critically affect co-elution with the target analyte, leading to differential matrix effects and compromised accuracy [1]. The hydrochloride salt form of this specific compound ensures solubility and stability profiles tailored for validated analytical workflows, whereas monohydrate or free base forms exhibit different handling and storage requirements that can alter method reproducibility .

Unlabeled 3-OMD

No mass shift prevents analyte/isolation in MS, making matrix-effect correction impossible.

Racemic DL-mixture

Chiral co-elution may differ from endogenous L-form, introducing quantification bias.

Free base / monohydrate

Solubility and hygroscopicity profiles differ from hydrochloride, potentially altering standard preparation reproducibility.

• [1] Stokvis E, Rosing H, Beijnen JH. LC-MS-MS experiences with internal standards. Chromatographia. 2002. View Source

3-(Methoxy-d3)-L-tyrosine Hydrochloride vs. Analogs

Isotopic Purity vs. Unlabeled Standard

The target compound exhibits a defined isotopic purity of >95% for the d3-methoxy label, as specified in a 2024 procurement tender by the University of Szeged [1]. This high isotopic enrichment directly contrasts with unlabeled 3-methoxytyrosine, which has no mass shift relative to the endogenous analyte, precluding its use as an internal standard for accurate quantification in LC-MS/MS assays [2]. The specific placement of deuterium on the methoxy group ensures that the label remains stable under physiological conditions, a critical property not shared by non-deuterated analogs.

Isotopic Purity

Reported

>95% d3 enrichment

Supports distinct ISTD signal for matrix-effect correction.

Procurement specification; verify lot-specific certificate.

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	>95% (d3 label)
Comparator Or Baseline	Unlabeled 3-Methoxy-L-tyrosine hydrochloride: 0% (no mass shift)
Quantified Difference	>95% enrichment vs. 0% enrichment
Conditions	University procurement specification; general analytical chemistry principle

Why This Matters

High isotopic purity ensures that the internal standard signal is distinct from the analyte, enabling precise correction for ion suppression and instrument drift in quantitative bioanalysis.

• [1] University of Szeged. Call for Proposal No. SZTE/2024/KB14137. Specification for TRC-M303847. 2024. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source

Chiral Purity: L-Enantiomer vs. Racemate

The compound is specified as the L-enantiomer (3-(Methoxy-d3)-L-tyrosine hydrochloride), which directly matches the endogenous L-form of 3-methoxytyrosine produced from L-DOPA metabolism . In contrast, the racemic dl-3-methoxytyrosine-d3 standard (CAS 1219173-95-1) contains a mixture of both L- and D-enantiomers [1]. Use of a racemic mixture as an internal standard can lead to co-elution issues on chiral columns or introduce quantification bias if the analyte is stereospecifically metabolized in vivo.

Chiral Identity

Reported

L-enantiomer vs racemate (CAS 1219173-95-1)

L-form matches endogenous analyte for co-elution; racemate may introduce chiral bias.

Chiral LC method context; verify enantiomeric purity.

Evidence Dimension	Stereochemical Configuration
Target Compound Data	Single L-enantiomer (chirally pure)
Comparator Or Baseline	rac 3-O-Methyl DOPA-d3: 50:50 mixture of L- and D-enantiomers
Quantified Difference	Single enantiomer vs. racemic mixture
Conditions	CAS specification for racemic standard; analytical considerations for chiral separations

Why This Matters

Selecting the chirally pure L-form ensures that the internal standard co-elutes precisely with the endogenous L-3-methoxytyrosine analyte, which is essential for accurate correction of matrix effects in LC-MS/MS.

• [1] Pharmaffiliates. rac 3-O-Methyl DOPA-d3 (CAS 1219173-95-1) Product Page. View Source

Internal Standard Specificity vs. Generic Mix

In a published LC-MS protocol for targeted amine analysis, D3-3-methoxytyrosine was employed as a compound-specific internal standard, whereas a general U-13C-U15N-labeled amino acid mix was used for other amino acids . The use of a compound-specific deuterated standard is recommended for optimal accuracy in bioanalytical assays, as generic labeled mixes may not fully correct for differential matrix effects and extraction recovery specific to 3-methoxytyrosine [1].

ISTD Specificity

Context-dependent

Compound-specific d3 vs generic U-13C-15N mix

Compound-specific ISTD may improve matrix correction for 3-OMD.

Cross-study comparison; validate in own matrix.

Evidence Dimension	Internal Standard Type and Specificity
Target Compound Data	Compound-specific deuterated internal standard (D3-3-methoxytyrosine)
Comparator Or Baseline	Generic U-13C-U15N-labeled amino acid mix
Quantified Difference	Qualitative difference: compound-specific vs. generic labeling strategy
Conditions	LC-MS protocol for amine analysis in cell-free samples

Why This Matters

Compound-specific deuterated internal standards like this one provide superior accuracy for quantifying 3-methoxytyrosine in complex samples, reducing inter-assay variability compared to generic labeling approaches.

• [1] ResolveMass Laboratories. Why Deuterated Internal Standards Matter for LC-MS Quantitation. LinkedIn. 2024. View Source

Salt Form: Hydrochloride vs. Free Base/Monohydrate

The hydrochloride salt form of this compound (molecular weight 250.69 g/mol) provides enhanced aqueous solubility compared to the free base form . This is a key differentiator from alternative commercial offerings such as 3-O-Methyl-L-DOPA-d3 monohydrate (molecular weight 232.25 g/mol), which exists as a monohydrate salt form and may exhibit different dissolution kinetics and hygroscopic properties .

Salt Form

Data to verify

Hydrochloride vs monohydrate (MW 250.69 vs 232.25)

Hydrochloride offers consistent aqueous solubility for standard preparation.

Supplier data; confirm dissolution behavior in your mobile phase.

Evidence Dimension	Molecular Form and Salt Type
Target Compound Data	Hydrochloride salt (C10H11D3ClNO4, MW 250.69)
Comparator Or Baseline	3-O-Methyl-L-DOPA-d3 Monohydrate (C10H12D3NO5, MW 232.25)
Quantified Difference	Hydrochloride salt vs. monohydrate form
Conditions	Analytical standard preparation for LC-MS

Why This Matters

The hydrochloride salt ensures consistent solubility and stability in aqueous mobile phases, which is critical for preparing accurate standard solutions and maintaining method reproducibility in LC-MS workflows.

Chemical Purity vs. Lower Grade Alternatives

The target compound from a premium supplier (TRC) is certified with a chemical purity of >98%, as documented in a 2024 university procurement specification [1]. This is notably higher than the ≥95% purity commonly reported for unlabeled 3-methoxytyrosine analytical standards . Higher chemical purity reduces the risk of contaminant interference in MS detection and ensures accurate quantitative results, a critical factor for method validation in regulated bioanalysis.

Chemical Purity

Specification review

>98% (vs ≥95% unlabeled)

Higher purity may support lower LLOQ and reduced MS interference.

TRC certificate; review batch-specific COA.

Evidence Dimension	Chemical Purity
Target Compound Data	>98% (chemical purity)
Comparator Or Baseline	Unlabeled 3-Methoxytyrosine: ≥95%
Quantified Difference	≥3% absolute improvement in purity
Conditions	Supplier certificate of analysis; analytical standard specifications

Why This Matters

Higher chemical purity minimizes background noise and interference in MS detection, enabling lower limits of quantification (LLOQ) and improved assay sensitivity for trace-level metabolite analysis.

• [1] University of Szeged. Call for Proposal No. SZTE/2024/KB14137. Specification for TRC-M303847. 2024. View Source

Applications: 3-(Methoxy-d3)-L-tyrosine Hydrochloride

3-Methoxytyrosine LC-MS/MS in Equine Doping Control

As demonstrated by Keen et al. (2023), accurate quantification of 3-methoxytyrosine (3-MTyr) in equine plasma is essential for detecting dopaminergic manipulation and levodopa misuse in racehorses [1]. 3-(Methoxy-d3)-L-tyrosine hydrochloride serves as the optimal internal standard for this validated LC-HRAM method, which achieved a lower limit of quantification (LLOQ) of 5 ng/mL. The use of this deuterated internal standard enables precise correction for matrix effects from equine plasma, supporting the establishment of a robust regulatory threshold of 1,000 ng/mL for plasma 3-MTyr.

Biomarker for AADC Deficiency

3-Methoxytyrosine is a key biochemical marker for AADC deficiency, an inborn error of metabolism affecting serotonin and dopamine biosynthesis [1]. 3-(Methoxy-d3)-L-tyrosine hydrochloride enables the precise, quantitative measurement of this biomarker in patient plasma or urine via LC-MS/MS. Its use as an internal standard is critical for clinical research applications where accurate, low-level detection is required for diagnosis and therapeutic monitoring of this rare metabolic disorder.

Levodopa & COMT Inhibitor Pharmacokinetics

The compound is essential for studying the pharmacokinetics and metabolism of L-DOPA and COMT inhibitors (e.g., entacapone, tolcapone) in both preclinical and clinical research [1]. By serving as a stable isotope-labeled internal standard, 3-(methoxy-d3)-L-tyrosine hydrochloride allows researchers to accurately track the formation and clearance of 3-OMD in biological fluids. This is particularly relevant for studies aiming to optimize L-DOPA therapy and understand the role of COMT inhibition in prolonging L-DOPA's half-life and improving its bioavailability to the brain [2].

Targeted Metabolomics & Amino Acid Profiling

In targeted metabolomics, 3-(methoxy-d3)-L-tyrosine hydrochloride is incorporated as a specific internal standard within larger amine analysis panels [1]. As demonstrated in the protocol by Noga et al. (2012), this deuterated compound is part of a panel of internal standards (including D3-3-methyl-histidine and D4-3-methoxytyramine) used to normalize LC-MS data for accurate relative quantification of multiple amines in a single run. This application is critical for high-throughput metabolic phenotyping and biomarker discovery studies.

Application

Selection Property

Validation Focus

Dopaminergic monitoring in equine research

Deuterated SIL-IS for LC-HRAM

Matrix-effect correction in equine plasma

3-MTyr measurement for AADC deficiency studies

Low-level detection in research matrices

LLOQ and recovery in human plasma research matrices

L-DOPA metabolism and COMT inhibition studies

Stable isotope-labeled tracking of 3-OMD

Exposure-model validation and metabolite profiling

Targeted metabolomics amine panels

Compound-specific ISTD in multi-amine LC-MS

Normalization across batches for relative quantification

• [1] Keen B, Cawley A, Reedy B, et al. 3-Methoxytyrosine as an indicator of dopaminergic manipulation in equine plasma. J Chromatogr B. 2023;1220:123652. View Source
• [2] 3-O-Methyldopa. HandWiki. 2024. View Source